Cas no 36615-12-0 (Nsc234204)

• Product Name: Nsc234204
• CAS No: 36615-12-0
• MF: C₃₀H₃₈O₉
• MW: 542.61733007431
• CID: 921482
• PubChem ID: 11969464
• Update Time: 2025-04-19

Nsc234204 Chemical and Physical Properties

Names and Identifiers

• Nsc234204
• Cinobufagin-3-hemisuccinat
• CHEMBL2069015
• Cinobufagin succinat
• CINOBUFAGIN-3-HEMISUCCINATE
• DTXSID00474924
• Bufa-20, 16-(acetyloxy)-3-(3-carboxy-1-oxopropoxy)-14,15-epoxy-, (3.beta.,5.beta.,15.beta.,16.beta.)-
• 36615-12-0
• NSC-234204

• Inchi： 1S/C30H38O9/c1-16(31)37-26-25(17-4-8-23(34)36-15-17)29(3)13-11-20-21(30(29)27(26)39-30)6-5-18-14-19(10-12-28(18,20)2)38-24(35)9-7-22(32)33/h4,8,15,18-21,25-27H,5-7,9-14H2,1-3H3,(H,32,33)/t18-,19+,20+,21-,25+,26-,27-,28+,29-,30-/m1/s1
• InChI Key： GFKJGXMLXPRSOS-PZEZGBRNSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(C)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)OC(CCC(=O)O)=O)OC(C)=O

Computed Properties

• Exact Mass: 542.25200
• Monoisotopic Mass: 542.25158279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 132.64000
• LogP: 4.21560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives